1-ethyl-7-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-ethyl-7-methyl-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]-4-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C19H24N6O2/c1-5-24-10-15(17(26)14-7-6-13(4)22-18(14)24)19(27)23-16(12(2)3)11-25-20-8-9-21-25/h6-10,12,16H,5,11H2,1-4H3,(H,23,27)
• InChI Key: BFFFDSLRVXATKF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)NC(CN3N=CC=N3)C(C)C
• Molecular Formula: C19H24N6O2
• Molecular Weight: 368.4 g/mol

Description

1-ethyl-7-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H24N6O2 and its molecular weight is 368.441. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

A broad spectrum of naphthyridine derivatives has been synthesized, showcasing the versatility of these compounds in chemical synthesis. These derivatives include various carboxylic acid esters, carbonitriles, and carboxamides, which have been evaluated for their biological activities, such as antibacterial properties (Santilli, Scotese, & Yurchenco, 1975). The structural diversity of these compounds allows for the exploration of structure-activity relationships, leading to the discovery of compounds with enhanced biological activity (Egawa, Miyamoto, Minamida, Nishimura, Okada, Uno, & Matsumoto, 1984).

Antimicrobial Activity

Naphthyridine derivatives have been extensively studied for their antimicrobial properties. Synthesis of chiral linear carboxamides with incorporated peptide linkage has led to the discovery of compounds exhibiting significant antimicrobial activity. These compounds have been tested against a variety of bacterial strains, highlighting their potential as novel antimicrobial agents (Khalifa, Amr, Al-Omar, & Nossier, 2016). Such findings are crucial in the development of new antibiotics to combat resistant bacterial infections.

Potential Anticancer Activity

The structural modification of naphthyridine derivatives has also shown promise in the field of anticancer research. Studies have demonstrated the synthesis of compounds with potent cytotoxicity against various cancer cell lines, including leukemia and lung carcinoma. These compounds exhibit a diverse range of substituents, suggesting that minor structural changes can significantly affect their biological activity and potentially lead to the development of new anticancer therapies (Deady, Rogers, Zhuang, Baguley, & Denny, 2005).